2-Amino-4'-bromobenzophenone
Overview
Description
2-Amino-4’-bromobenzophenone, also known as (2-Aminophenyl) (4-bromophenyl)methanone, is a compound with the molecular formula C13H10BrNO and a molecular weight of 276.13 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of compounds related to 2-Amino-4’-bromobenzophenone involves the reaction of bromosalicylaldehyde with 4,5-dinitro-1,2-diaminophenylene under different conditions, resulting in products that can undergo cyclization reactions under certain conditions to form more complex structures.Molecular Structure Analysis
The molecular structure of related compounds has been explored through single crystal X-ray analysis, FTIR, 1H NMR, 13C NMR, and Powder XRD. These studies have helped in understanding the intricate details of the molecular framework, including bond parameters, vibrational frequencies, and chemical shifts, providing insights into the structural aspects that govern the compound’s reactivity and properties.Chemical Reactions Analysis
Chemical reactions involving 2-Amino-4’-bromobenzophenone and its derivatives can lead to a wide range of products, including those formed through aromatic nucleophilic substitution with rearrangement, highlighting the compound’s utility in synthetic organic chemistry .Physical And Chemical Properties Analysis
2-Amino-4’-bromobenzophenone is a solid substance . It has a melting point range of 109.0 to 113.0 °C .Scientific Research Applications
Synthesis of Schiff Bases
Schiff bases are extensively studied compounds due to their attractive chemical properties and wide range of applications . They are generally synthesized by the condensation reaction between aldehyde or ketonic carbonyl compounds and amines . 2-Amino-4’-bromobenzophenone can be used to synthesize new Schiff bases with different aldehydes .
Biological Screening
The Schiff bases derived from 2-Amino-4’-bromobenzophenone have been used for biological screening . They have been tested for their activity against various bacteria such as Bacillus megaterium, Staphylococcus aureus, and Escherichia coli .
Synthesis of Other Chemical Compounds
2-Amino-4’-bromobenzophenone can also be used as a starting material or intermediate in the synthesis of other chemical compounds .
Safety and Hazards
2-Amino-4’-bromobenzophenone may cause an allergic skin reaction . It is advised to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection . In case of skin contact, it is recommended to wash with plenty of water and consult a doctor .
Mechanism of Action
Target of Action
It is often used as an intermediate in the synthesis of other compounds , suggesting that its targets may vary depending on the final compound it is used to create.
Mode of Action
The mode of action of 2-Amino-4’-bromobenzophenone is largely dependent on the chemical reactions it undergoes during the synthesis of other compounds . It is known to react with other chemicals to form new compounds with desired properties .
Action Environment
The action, efficacy, and stability of 2-Amino-4’-bromobenzophenone can be influenced by various environmental factors. For instance, it should be stored in a cool and dry place to maintain its stability .
properties
IUPAC Name |
(2-aminophenyl)-(4-bromophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrNO/c14-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)15/h1-8H,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIISOMGJWLLMDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC=C(C=C2)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70412777 |
Source
|
| Record name | 2-amino-4'-bromobenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70412777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4'-bromobenzophenone | |
CAS RN |
1140-17-6 |
Source
|
| Record name | 2-amino-4'-bromobenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70412777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-4'-bromobenzophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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